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Compound of Interest

Compound Name:
2,2',4-Trihydroxy-4'-

methoxybenzophenone

CAS No.: 7392-62-3

Cat. No.: B13755816

Get Quote

Executive Summary & Chemical Identity
2,2',4-Trihydroxy-4'-methoxybenzophenone (CAS 7392-62-3) is a specific benzophenone

derivative, structurally positioned between the widely used UV filter Oxybenzone

(Benzophenone-3) and the potent endocrine-active metabolite Benzophenone-2 (BP-2). While

often overshadowed in literature by its fully hydroxylated congener (BP-2), this molecule

represents a critical "intermediate" lipophilic phenotype with significant implications for

endocrine disruption and metabolic toxicology.

This guide provides a technical analysis of its biological activity, inferred pharmacokinetics

based on structure-activity relationships (SAR), and the precise experimental protocols

required to validate its endocrine-disrupting potential.
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Property Detail

CAS Number 7392-62-3

Synonyms

(2,4-dihydroxyphenyl)(2-hydroxy-4-

methoxyphenyl)methanone; 2,2',4-Trihydroxy-4'-

methoxy BP

Molecular Formula C₁₄H₁₂O₅

Molecular Weight 260.24 g/mol

Structural Class Benzophenone; Phenolic ether

Key Pharmacophore
2,4-dihydroxyphenyl moiety (Resorcinol-like); 2-

hydroxy-4-methoxyphenyl moiety

Mechanism of Action: The Endocrine Interface
The biological activity of 2,2',4-Trihydroxy-4'-methoxybenzophenone is driven by its ability to

mimic endogenous hormones (estrogens) and interfere with thyroid hormone synthesis. Its

structure contains the essential phenolic hydroxyl groups required for high-affinity binding to

nuclear receptors.

Estrogenic Signaling (ERα/ERβ Agonism)
Like BP-2, this molecule possesses a 4-hydroxyl group on the phenyl ring, a critical feature for

binding to the Estrogen Receptor (ER) ligand-binding domain. The presence of the 4'-methoxy

group increases lipophilicity compared to BP-2, potentially altering its cellular uptake and

nuclear retention.

Mechanism: The 4-OH group forms hydrogen bonds with Glu-353 and Arg-394 in the ERα

binding pocket. The 2-OH groups stabilize the conformation via intramolecular hydrogen

bonding with the carbonyl oxygen.

Outcome: Dimerization of the receptor, recruitment of co-activators, and transcriptional

activation of Estrogen Response Elements (ERE).

Thyroid Peroxidase (TPO) Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b13755816/docs?utm_src=pdf-body#technical-guide-biological-activity-characterization-of-2-2-4-trihydroxy-4-methoxybenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13755816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzophenones with resorcinol moieties (1,3-dihydroxy) are potent inhibitors of Thyroid

Peroxidase (TPO), the enzyme responsible for iodinating tyrosine residues in thyroglobulin.

Mechanism: It acts as a suicide substrate or competitive inhibitor for TPO, preventing the

oxidation of iodide and the coupling of iodotyrosines (MIT/DIT) to form T4 and T3.

Consequence: Reduced circulating T4 levels (hypothyroidism) and compensatory increase in

TSH (goitrogenic effect).

Visualization: Endocrine Disruption Pathways
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Caption: Dual-mechanism pathway showing ER agonism and TPO inhibition. The compound

acts as a promiscuous ligand affecting both reproductive and metabolic axes.

Pharmacokinetics & Metabolism
Understanding the metabolic fate of CAS 7392-62-3 is crucial, as benzophenones undergo

extensive Phase I and Phase II metabolism.

Absorption: High dermal and oral bioavailability due to moderate lipophilicity (LogP estimated

~3.5).
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Metabolism (Hepatic):

Demethylation: The 4'-methoxy group is a target for CYP450 enzymes (O-demethylation),

converting the compound into Benzophenone-2 (BP-2), which is more biologically active.

Conjugation: The accessible hydroxyl groups at 2, 2', and 4 positions are rapidly

glucuronidated (UGT enzymes) or sulfated (SULT enzymes) to facilitate excretion.

Excretion: Primarily renal (urine) as glucuronide conjugates.

Visualization: Metabolic Fate
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Caption: Metabolic pathway illustrating the potential bioactivation to BP-2 via demethylation,

alongside direct detoxification routes.

Experimental Protocols for Validation
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As a Senior Application Scientist, I recommend the following self-validating protocols to assess

the specific activity of this compound. These assays are the industry standard for

characterizing benzophenone derivatives.

Protocol A: Thyroid Peroxidase (TPO) Inhibition Assay
Objective: Determine the IC50 of the compound against recombinant human TPO or rat thyroid

microsomes.

Reagents:

Human recombinant TPO (hrTPO) or Rat Thyroid Microsomes.

Substrate: Guaiacol (18 mM) or Amplex UltraRed.

Cofactor: Hydrogen Peroxide (H₂O₂).

Positive Control: Propylthiouracil (PTU) or Methimazole (MMI).

Workflow:

Preparation: Dissolve 2,2',4-Trihydroxy-4'-methoxybenzophenone in DMSO (Stock 100

mM). Prepare serial dilutions (0.01 µM to 100 µM) in assay buffer (PBS pH 7.4).

Incubation: Mix TPO source + Compound + Guaiacol in a 96-well plate.

Initiation: Add H₂O₂ (final conc. 0.3 mM) to initiate the reaction.

Measurement: Monitor absorbance at 470 nm (Guaiacol oxidation) kinetically for 10 minutes.

Validation:

Self-Check: Ensure DMSO concentration < 0.1% to avoid enzyme denaturation.

Control: PTU must show IC50 ~10-50 µM for the assay to be valid.

Protocol B: E-Screen Assay (MCF-7 Cell Proliferation)
Objective: Quantify estrogenic potency relative to 17β-Estradiol (E2).
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Workflow:

Seeding: Seed MCF-7 cells (ER+) in 24-well plates using phenol-red-free DMEM + 5%

charcoal-stripped FBS (to remove endogenous hormones).

Starvation: Incubate for 24 hours to synchronize the cell cycle.

Treatment: Treat cells with:

Vehicle Control (DMSO).[1]

Positive Control (E2, 1 nM).

Test Compound (1 nM - 10 µM).

Incubation: Culture for 144 hours (6 days).

Quantification: Fix cells with TCA, stain with Sulforhodamine B (SRB), and read absorbance

at 565 nm.

Data Analysis: Calculate the Relative Proliferative Effect (RPE).

RPE = (Sample OD - Vehicle OD) / (E2 OD - Vehicle OD) * 100

Comparative Data Analysis
The following table summarizes the inferred activity based on established data for its closest

structural analogs (BP-2 and BP-3).
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Endpoint
Benzophenone-2
(Tetrahydroxy)

2,2',4-Trihydroxy-4'-

methoxy BP

Benzophenone-3
(Oxybenzone)

Estrogenicity (MCF-7) High (EC50 ~0.5 µM)
Moderate to High

(Predicted)

Weak (EC50 ~5-10

µM)

TPO Inhibition (IC50) Potent (0.3 - 0.5 µM)
Potent (Predicted <

1.0 µM)
Weak / Inactive

Lipophilicity (LogP) ~3.1
~3.5 (Higher skin

penetration)
~3.8

Metabolic Stability Rapid Conjugation
Slower (Methoxy

blocks one site)
Moderate

Scientific Insight: The 4'-methoxy group likely protects the molecule from immediate

conjugation at that position, potentially extending its half-life before it is demethylated to the

more active BP-2. This makes it a "reservoir" for endocrine disruption.

References
Schmutzler, C., et al. (2007).The ultraviolet filter benzophenone 2 interferes with the thyroid

hormone axis in rats and is a potent in vitro inhibitor of human recombinant thyroid

peroxidase.[2] Endocrinology.[3][2][4][5][6] Link

Schlecht, C., et al. (2008).Pharmacokinetics and metabolism of benzophenone 2 in the rat.

[7] Toxicology.[7][4][6][8][9] Link

Kerdivel, G., et al. (2013).Estrogenic potency of benzophenone UV filters in breast cancer

cells: proliferative and transcriptional activity substantiated by docking analysis.[4] PLoS

One.[4] Link

PubChem Compound Summary.Methanone, (2,4-dihydroxyphenyl)(2-hydroxy-4-

methoxyphenyl)- (CAS 7392-62-3). National Center for Biotechnology Information. Link

Suzuki, T., et al. (2005).Estrogenic activities of UV filters via estrogen receptors alpha and

beta. Journal of Health Science. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17379648/
https://www.caymanchem.com/product/42995/3-o-methyl-estradiol
https://pubmed.ncbi.nlm.nih.gov/17379648/
https://www.safecosmetics.org/chemicals/benzophenone/
https://www.endocrine-abstracts.org/ea/0011/ea0011p429
https://academic.oup.com/endo/article-pdf/148/6/2835/10725395/endo2835.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F17379648%2F
https://pmc.ncbi.nlm.nih.gov/articles/PMC6570683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6570683/
https://www.safecosmetics.org/chemicals/benzophenone/
https://academic.oup.com/endo/article-pdf/148/6/2835/10725395/endo2835.pdf
https://pubmed.ncbi.nlm.nih.gov/8930550/
https://sdiopr.s3.ap-south-1.amazonaws.com/2024/Nov/30_Nov_24/2024_SARJNP_126057/Revised-ms_SARJNP_126057_v1.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F18242822%2F
https://www.safecosmetics.org/chemicals/benzophenone/
https://www.safecosmetics.org/chemicals/benzophenone/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F23593452%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F81876
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jstage.jst.go.jp%2Farticle%2Fjhs%2F51%2F3%2F51_3_371%2F_article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13755816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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